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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B1399140

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of SNAP

94847, a selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist, in various

behavioral studies. This document includes detailed protocols and dosage recommendations

based on preclinical research.

Introduction
SNAP 94847 is a potent and selective antagonist of the melanin-concentrating hormone

receptor 1 (MCHR1), with a Ki of 2.2 nM and a Kd of 530 pM.[1][2] It demonstrates high

selectivity over other receptors, including the α1A-adrenergic and D2 dopamine receptors.[2]

As MCH is a hypothalamic neuropeptide involved in regulating mood, food intake, and energy

balance, its antagonist, SNAP 94847, has been investigated for its potential anxiolytic,

antidepressant, and anorectic effects.[3][4] In vivo studies have shown that SNAP 94847 is

orally active and can increase neurogenesis in the dentate gyrus.[2]
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SNAP 94847 exerts its effects by blocking the binding of the endogenous ligand, melanin-

concentrating hormone (MCH), to the MCHR1. This antagonism modulates downstream

signaling pathways, influencing various physiological and behavioral processes. The

MCH/MCHR1 system is known to interact with other neurotransmitter systems, including the

dopaminergic system, which is implicated in the therapeutic effects of some antidepressant

medications.[5][6]
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Caption: Signaling pathway of SNAP 94847.

Recommended Dosages for Behavioral Studies
The appropriate dosage of SNAP 94847 can vary depending on the animal model, the specific

behavioral paradigm, and the route of administration. The following tables summarize dosages

used in published research.
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Behavioral
Test

Strain
Route of
Administrat
ion

Dosage
Treatment
Duration

Key
Findings

Novelty

Suppressed

Feeding

(NSF)

129S6/SvEvT

ac
Oral (p.o.) Not specified

Acute (1 h)

and Chronic

(28 days)

Anxiolytic/anti

depressant-

like effect

Light/Dark

Paradigm

(L/D)

BALB/cJ Oral (p.o.) 20 mg/kg

Acute (1 h)

and Chronic

(28 days)

Increased

time in the

light

compartment

Forced Swim

Test (FST)
BALB/cJ Oral (p.o.) Not specified

Acute and

Chronic

No effect

observed

Locomotor

Activity (in

response to

quinpirole)

BALB/c

Oral (in

drinking

water)

20 mg/kg/day
Chronic (7

and 21 days)

Increased

quinpirole-

induced

locomotor

activity[5][6]

Locomotor

Activity (in

response to

quinpirole)

CD-1

Oral (in

drinking

water)

20 mg/kg/day
Chronic (21

days)

No

modification

of quinpirole

response[5]

[6]
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Behavioral
Test

Strain
Route of
Administrat
ion

Dosage
Treatment
Duration

Key
Findings

Food-

Reinforced

Operant

Responding

Long-Evans
Intraperitonea

l (i.p.)

3, 10, 30

mg/kg
Acute

Decreased

number of

pellets

earned at the

highest

dose[7]

Reinstatemen

t of Food

Seeking

(MCH-

induced)

Long-Evans
Intraperitonea

l (i.p.)
30 mg/kg Acute

Decreased

MCH-induced

reinstatement

of food

seeking[8][7]

Locomotor

Activity (in

response to

quinpirole)

Sprague-

Dawley

Oral (in

drinking

water)

20 mg/kg/day
Chronic (2

weeks)

Increased

quinpirole-

induced

locomotor

activity[5]

Open Field

Test
Wistar Intranasal

20 µg (1

mg/mL

solution)

Acute (15 min

prior)

Increased

exploratory

and

locomotor

behavior[9]

Elevated Plus

Maze
Wistar Intranasal

20 µg (1

mg/mL

solution)

Acute (15 min

prior)

Decreased

time in closed

arms[9]

Porsolt

Forced Swim

Test

Wistar Intranasal

20 µg (1

mg/mL

solution)

Acute (15 min

prior)

Decreased

immobility

time[9]

Resident-

Intruder Test
Wistar Intranasal

20 µg (1

mg/mL

solution)

Acute (15 min

prior)

Reduced

defensive

behavior[9]
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Experimental Protocols
Food-Reinforced Operant Responding in Rats
This protocol is designed to assess the effect of SNAP 94847 on the motivation to work for a

palatable food reward.

Materials:

Standard operant conditioning chambers with two levers and a pellet dispenser

High-fat food pellets (e.g., 35% fat)

SNAP 94847

Vehicle (e.g., 20% 2-hydroxypropyl-β-cyclodextrin)

Male Long-Evans rats, food-restricted (e.g., 16 g/day of standard chow)

Procedure:

Training:

Train food-restricted rats to press a designated "active" lever for high-fat food pellets on a

fixed-ratio schedule (e.g., FR1, one press yields one pellet) during daily sessions (e.g., 3

hours) for a set number of sessions (e.g., 14 sessions).

The other lever is designated as "inactive" and has no programmed consequences.

Drug Administration:

Dissolve SNAP 94847 in the vehicle to the desired concentrations (e.g., 3, 10, 30 mg/kg).

Administer SNAP 94847 or vehicle via intraperitoneal (i.p.) injection 60 minutes before the

test session.[8]

Testing:
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Place the rats in the operant chambers and record the number of active and inactive lever

presses, and pellets earned over the session.

A within-subjects design can be used where each rat receives each dose of SNAP 94847

and vehicle in a counterbalanced order, with washout periods between drug

administrations.

Training Phase
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Caption: Experimental workflow for food-reinforced operant responding.

Light/Dark Paradigm in Mice
This test is used to assess anxiety-like behavior in mice.

Materials:

Light/dark box apparatus (a box divided into a brightly lit compartment and a dark

compartment)

SNAP 94847

Vehicle

Male BALB/cJ mice

Procedure:

Drug Administration:
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Prepare SNAP 94847 at the desired concentration (e.g., 20 mg/kg).

Administer SNAP 94847 or vehicle orally (p.o.) 1 hour before testing for acute studies.[3]

For chronic studies, administer daily for the specified duration (e.g., 28 days).[3]

Testing:

Place the mouse in the center of the light compartment, facing away from the opening to

the dark compartment.

Allow the mouse to explore the apparatus for a set period (e.g., 5 minutes).

Record the time spent in the light and dark compartments, the number of transitions

between compartments, and total ambulatory distance using an automated tracking

system.

Preparation Testing

SNAP 94847 or Vehicle (p.o.)
1 hour prior (acute)

or daily (chronic)

Place mouse in
light compartment

Allow exploration
(5 minutes)

Record:
- Time in light/dark

- Transitions
- Ambulatory distance

Click to download full resolution via product page

Caption: Experimental workflow for the light/dark paradigm.

Pharmacokinetics
In rats, an oral dose of 10 mg/kg of SNAP 94847 resulted in good bioavailability (59%) and a

half-life of 5.2 hours.[1] Intraperitoneal injections of doses up to 30 mg/kg achieve significant

brain penetration within 60 minutes.[8] These doses are estimated to result in 30-90% MCH1

receptor occupancy in the rat brain.[8]

Conclusion
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SNAP 94847 is a valuable pharmacological tool for investigating the role of the MCH1 receptor

in various behavioral processes. The provided dosage tables and protocols offer a starting

point for designing in vivo studies. Researchers should carefully consider the specific research

question, animal model, and behavioral paradigm to determine the optimal experimental

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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